Cas no 2171844-72-5 (2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid)

• Product Name: 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid
• CAS No: 2171844-72-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5894020
• PubChem ID: 165814975
• Update Time: 2025-07-26

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid
• 2-(1-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxane-4-amido}cyclopropyl)acetic acid
• 2171844-72-5
• EN300-1542984

• Inchi： 1S/C27H30N2O6/c30-23(31)15-27(9-10-27)29-24(32)26(11-13-34-14-12-26)17-28-25(33)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22H,9-17H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： XSLZOEAYYDCZAD-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)(CC1)C(NC1(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid

Comprehensive Analysis of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid (CAS No. 2171844-72-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid (CAS No. 2171844-72-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional versatility, is widely utilized in peptide synthesis and drug development. Researchers are particularly drawn to its Fmoc-protected amino acid moiety, which plays a pivotal role in solid-phase peptide synthesis (SPPS). The compound's unique cyclopropylacetic acid backbone further enhances its applicability in designing novel therapeutic agents.

The growing demand for peptide-based therapeutics has propelled the search for advanced building blocks like 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound's ability to facilitate precise molecular modifications aligns perfectly with current trends. Its CAS No. 2171844-72-5 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in both research and industrial applications.

One of the key advantages of this compound lies in its Fmoc-protection strategy, which ensures high yield and purity during peptide elongation. This feature addresses common challenges in peptide synthesis, such as side reactions and incomplete couplings. Moreover, the incorporation of a tetrahydropyran (oxane) ring in its structure introduces conformational rigidity, making it invaluable for studying protein-protein interactions and enzyme inhibition. These attributes have sparked discussions in forums and publications, with researchers exploring its potential in treating metabolic disorders and autoimmune diseases.

From an SEO perspective, queries like "Fmoc-protected amino acid derivatives" and "applications of cyclopropylacetic acid in drug design" often lead to this compound. Its association with peptide coupling reagents and bioconjugation techniques further amplifies its visibility in search engines. Laboratories and pharmaceutical companies actively seek CAS No. 2171844-72-5 for its reliability in producing stable intermediates, underscoring its commercial and scientific value.

In conclusion, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-amido}cyclopropyl)acetic acid represents a cornerstone in modern synthetic chemistry. Its multifaceted applications, combined with the increasing focus on precision medicine and biologics, ensure its continued prominence in research pipelines. As the scientific community delves deeper into its properties, this compound is poised to unlock new frontiers in therapeutic innovation.